(3-Methylbenzotriazol-5-yl)-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone

• IUPAC Name: (3-methylbenzotriazol-5-yl)-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone
• InChI: InChI=1S/C16H18N6O2/c1-21-14-9-11(6-7-12(14)18-20-21)16(23)22-8-4-2-3-5-13(22)15-17-10-24-19-15/h6-7,9-10,13H,2-5,8H2,1H3
• InChI Key: NHOYXXAOWJPLIA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)C(=O)N3CCCCCC3C4=NOC=N4)N=N1
• Molecular Formula: C16H18N6O2
• Molecular Weight: 326.35 g/mol

Description

(3-Methylbenzotriazol-5-yl)-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzotriazole family and has been shown to possess unique biochemical and physiological properties that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of (3-Methylbenzotriazol-5-yl)-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone is not fully understood. However, it is believed to work by binding to specific sites on proteins and inhibiting their activity. This compound has been shown to be highly selective in its binding, which makes it a valuable tool for studying the function of individual proteins.
Biochemical and Physiological Effects
(3-Methylbenzotriazol-5-yl)-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone has a number of biochemical and physiological effects that make it useful for scientific research. This compound has been shown to be highly stable in a variety of conditions, which makes it easy to work with in the laboratory. It also has low toxicity, which minimizes the risk of adverse effects in experimental animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3-Methylbenzotriazol-5-yl)-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone is its selectivity for specific proteins. This makes it a valuable tool for studying the function of individual proteins in complex biological systems. However, one limitation of this compound is its high cost and complex synthesis, which may limit its widespread use in scientific research.

Future Directions

There are a number of potential future directions for research involving (3-Methylbenzotriazol-5-yl)-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone. One area of interest is the development of new compounds that are more potent or selective in their binding to specific proteins. Another area of research involves the use of this compound in combination with other drugs or therapies to enhance their effectiveness. Finally, there is potential for the development of new diagnostic tools based on the unique properties of this compound.

Synthesis Methods

The synthesis of (3-Methylbenzotriazol-5-yl)-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone involves a multi-step process that begins with the reaction of 3-methylbenzotriazole with 1,2,4-oxadiazole. This reaction produces an intermediate product that is then reacted with azepane to yield the final compound. The synthesis of this compound is complex and requires specialized equipment and expertise.

Scientific Research Applications

(3-Methylbenzotriazol-5-yl)-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone has a wide range of potential applications in scientific research. One of the most promising areas of research involves the study of protein-protein interactions. This compound has been shown to inhibit the interaction between certain proteins, which could have important implications for the treatment of diseases such as cancer and Alzheimer's.